Cas no 532924-25-7 (5-Chloro-2-nitrophenylboronic acid)

5-Chloro-2-nitrophenylboronic acid is a boronic acid derivative commonly used as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its structure features both a chloro and a nitro substituent on the phenyl ring, enhancing its reactivity and selectivity in forming carbon-carbon bonds. This compound is valued for its stability under typical reaction conditions and its compatibility with a wide range of catalysts and substrates. It is particularly useful in pharmaceutical and materials science research for constructing complex aromatic systems. The product is typically supplied as a solid with high purity, ensuring reliable performance in synthetic applications.
5-Chloro-2-nitrophenylboronic acid structure
532924-25-7 structure
Product Name:5-Chloro-2-nitrophenylboronic acid
CAS No:532924-25-7
MF:C6H5BClNO4
MW:201.372200727463
MDL:MFCD10696660
CID:836019
Update Time:2025-05-28

5-Chloro-2-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-nitrophenylboronic acid
    • Boronic acid, (5-chloro-2-nitrophenyl)-
    • (5-chloro-2-nitrophenyl)boronic acid
    • MDL： MFCD10696660
    • Inchi： 1S/C6H5BClNO4/c8-4-1-2-6(9(12)13)5(3-4)7(10)11/h1-3,10-11H
    • InChI Key： PURYLRLRXKALOG-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(B(O)O)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.00000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 86.28000
  • LogP: 0.45120

5-Chloro-2-nitrophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-Chloro-2-nitrophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB271158-1 g
5-Chloro-2-nitrophenylboronic acid, 98%; .
 532924-25-7 98%
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 €293.50 2023-04-26
abcr
AB271158-5 g
5-Chloro-2-nitrophenylboronic acid, 98%; .
 532924-25-7 98%
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eNovation Chemicals LLC
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Alichem
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TRC
C381085-1000mg
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 $867.00 2023-05-18
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C381085-100mg
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 $121.00 2023-05-18
TRC
C381085-250mg
5-Chloro-2-nitrophenylboronic Acid
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 $253.00 2023-05-18
TRC
C381085-500mg
5-Chloro-2-nitrophenylboronic Acid
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 $454.00 2023-05-18
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